Cas no 91791-00-3 (4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl)-)

• Product Name: 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl)-
• CAS No: 91791-00-3
• MF: C₁₂H₁₄OS
• MW: 206.303962230682
• CID: 4319103
• PubChem ID: 11020046
• Update Time: 2025-06-08

4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl)-
• 91791-00-3
• 3-Benzyldihydro-2H-thiopyran-4(3H)-one

• Inchi： 1S/C12H14OS/c13-12-6-7-14-9-11(12)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key： YNXSLTFVMBNFCX-UHFFFAOYSA-N
• SMILES： C1SCCC(=O)C1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 206.07653624Da
• Monoisotopic Mass: 206.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl)-

Introduction to 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) (CAS No. 91791-00-3) and Its Emerging Applications in Chemical Biology

The compound 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl), identified by the CAS number 91791-00-3, represents a fascinating scaffold in the realm of heterocyclic chemistry. This tetrahydrothiopyranone derivative has garnered significant attention due to its unique structural features and potential biological activities. The presence of a thiopyranone core, coupled with a tetrahydropyran moiety and a phenylmethyl substituent, endows the molecule with distinct chemical and pharmacological properties that make it a valuable candidate for further exploration.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery and therapeutic development. Thiopyranones, in particular, have been studied for their diverse biological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The structural motif of 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) not only aligns with this trend but also introduces novel interactions that could enhance its efficacy and selectivity in biological systems.

The tetrahydro portion of the molecule contributes to its stability and solubility, making it more amenable to various biochemical assays and formulations. Additionally, the phenylmethyl substituent can serve as a handle for further functionalization, allowing chemists to tailor the compound’s properties for specific applications. This versatility has positioned 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) as a promising lead in the development of new pharmaceutical agents.

In recent years, researchers have been exploring the potential of thiopyranones as modulators of enzyme activity and signal transduction pathways. For instance, studies have demonstrated that certain thiopyranone derivatives can inhibit kinases and other enzymes involved in cancer progression. The compound 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) has shown promise in preliminary assays as a kinase inhibitor, particularly targeting those involved in cell proliferation and survival. This aligns with the broader effort to develop small-molecule inhibitors that can selectively disrupt aberrant signaling pathways in diseases such as cancer.

Beyond its kinase inhibition potential, 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) may also exhibit other biological activities. The thiopyranone core is known to interact with various biological targets due to its ability to form hydrogen bonds and hydrophobic interactions. The phenylmethyl group further enhances these interactions by providing additional binding sites. Such features make the compound a versatile tool for studying enzyme mechanisms and developing novel therapeutics.

The synthesis of 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the thiopyranone ring system followed by functionalization at the 3-position with a phenylmethyl group. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, enabling larger-scale studies and applications.

One of the most compelling aspects of 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) is its potential for structure-based drug design. By understanding how this molecule interacts with biological targets at the atomic level, researchers can refine its structure to improve its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in this regard. These techniques allow scientists to predict binding affinities and identify key interaction points between the compound and its targets.

The integration of computational chemistry with experimental validation has accelerated the discovery process significantly. For example, virtual screening has been used to identify derivatives of 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) that may exhibit enhanced biological activity. Such high-throughput approaches enable researchers to rapidly evaluate large libraries of compounds without extensive wet chemistry experiments.

Another exciting application of 4H-Thiopyran-4-one, tetrahydro-3-(phenylmethyl) lies in its potential use as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further modifications at multiple positions on the ring system or substituents attached thereto. This flexibility makes it an attractive building block for medicinal chemists seeking to develop novel scaffolds with improved pharmacological profiles.

In conclusion, 4H-Thiopyran-4-one,tetrahydro-3-(phenylmethyl) (CAS No, 91791-003) represents a promising compound with significant potential in chemical biology research . Its unique structural features, coupled with emerging data on its biological activities, make it an excellent candidate for further exploration . As research continues, it is likely that new applications for this molecule will be uncovered, contributing to advancements in drug discoveryand therapeutic development . The combination of experimental chemistry, computational methods,and innovative synthetic strategies ensures that compounds like 91791 will continue to play a vital role in addressing complex biological challenges.